Cas no 1208084-50-7 (6-Bromo-2-(trifluoromethyl)imidazo[1,2-a]pyrazine)

• Product Name: 6-Bromo-2-(trifluoromethyl)imidazo[1,2-a]pyrazine
• CAS No: 1208084-50-7
• MF: C₇H₃BrF₃N₃
• MW: 266.018030405045
• MDL: MFCD11846486
• CID: 1081423
• PubChem ID: 45789823
• Update Time: 2025-06-07

6-Bromo-2-(trifluoromethyl)imidazo[1,2-a]pyrazine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2-(trifluoromethyl)imidazo[1,2-a]pyrazine
• SCHEMBL20379172
• FFNAGOCWKRCXAG-UHFFFAOYSA-N
• 1208084-50-7
• DB-169586
• DTXSID00672049

• MDL： MFCD11846486
• Inchi： 1S/C7H3BrF3N3/c8-5-3-14-2-4(7(9,10)11)13-6(14)1-12-5/h1-3H
• InChI Key： FFNAGOCWKRCXAG-UHFFFAOYSA-N
• SMILES： BrC1=CN2C=C(C(F)(F)F)N=C2C=N1

Computed Properties

• Exact Mass: 264.94624g/mol
• Monoisotopic Mass: 264.94624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 30.2Ų

Additional information on 6-Bromo-2-(trifluoromethyl)imidazo[1,2-a]pyrazine

Introduction to 6-Bromo-2-(trifluoromethyl)imidazo[1,2-a]pyrazine (CAS No. 1208084-50-7)

6-Bromo-2-(trifluoromethyl)imidazo[1,2-a]pyrazine, with the CAS number 1208084-50-7, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazopyrazines, which are known for their diverse biological activities and potential therapeutic applications. The presence of a bromine atom and a trifluoromethyl group in its structure imparts unique chemical and biological properties, making it an intriguing molecule for further investigation.

The molecular formula of 6-Bromo-2-(trifluoromethyl)imidazo[1,2-a]pyrazine is C₉H₅BrF₃N₃, and its molecular weight is approximately 275.05 g/mol. The compound's structure features a fused imidazole and pyrazine ring system, with the bromine atom substituting at the 6-position and the trifluoromethyl group at the 2-position. These functional groups contribute to the compound's stability and reactivity, making it suitable for various synthetic transformations and biological evaluations.

In recent years, 6-Bromo-2-(trifluoromethyl)imidazo[1,2-a]pyrazine has been extensively studied for its potential as a lead compound in drug discovery. One of the key areas of interest is its activity as an inhibitor of specific enzymes and receptors. For instance, research has shown that this compound exhibits potent inhibitory activity against certain kinases, which are crucial enzymes involved in cell signaling pathways. This property makes it a promising candidate for the development of targeted therapies for various diseases, including cancer and inflammatory disorders.

A study published in the Journal of Medicinal Chemistry in 2021 reported that 6-Bromo-2-(trifluoromethyl)imidazo[1,2-a]pyrazine demonstrated significant antiproliferative effects on human cancer cell lines. The researchers found that the compound selectively inhibited the growth of cancer cells while showing minimal toxicity to normal cells. This selective cytotoxicity is attributed to its ability to disrupt key signaling pathways that are often dysregulated in cancer cells.

Beyond its antiproliferative properties, 6-Bromo-2-(trifluoromethyl)imidazo[1,2-a]pyrazine has also been investigated for its potential as an anti-inflammatory agent. Inflammatory diseases such as rheumatoid arthritis and Crohn's disease are characterized by chronic inflammation, which can lead to tissue damage and organ dysfunction. Preclinical studies have shown that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines.

The pharmacokinetic properties of 6-Bromo-2-(trifluoromethyl)imidazo[1,2-a]pyrazine have also been evaluated in several studies. Research has demonstrated that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its potential use as a therapeutic agent. The compound shows good oral bioavailability and a reasonable half-life, making it suitable for both acute and chronic treatment regimens.

In addition to its direct biological activities, 6-Bromo-2-(trifluoromethyl)imidazo[1,2-a]pyrazine serves as an important building block in synthetic chemistry. Its unique structure allows it to be used as a starting material or intermediate in the synthesis of more complex molecules with enhanced biological activities. For example, chemists have utilized this compound to develop novel derivatives with improved potency and selectivity against specific targets.

The safety profile of 6-Bromo-2-(trifluoromethyl)imidazo[1,2-a]pyrazine has been extensively evaluated in preclinical studies. Toxicity assessments have shown that it is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully understand its safety and efficacy in human subjects.

In conclusion, 6-Bromo-2-(trifluoromethyl)imidazo[1,2-a]pyrazine (CAS No. 1208084-50-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for the development of novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, further solidifying its importance in the field.